Cas no 42217-00-5 (3,3,3-triethoxyprop-1-yne)

• Product Name: 3,3,3-triethoxyprop-1-yne
• CAS No: 42217-00-5
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• MDL: MFCD27950660
• CID: 2636572
• PubChem ID: 10920972
• Update Time: 2025-04-21

3,3,3-triethoxyprop-1-yne Chemical and Physical Properties

Names and Identifiers

• triethyl orthopropiolate
• 1-Propyne, 3,3,3-triethoxy-
• 1,1,1-tris(ethoxy)propyne
• 3,3,3-triethoxy-1-propyne
• 3,3,3-triethoxyprop-1-yn
• 3,3,3-triethoxyprop-1-yne
• 3,3,3‐triethoxyprop-1-yne
• EN300-364726
• 3,3,3-triethoxy-prop-1-yne
• 3,3,3-Triethoxypropyne
• SY221868
• AT22875
• SCHEMBL852665
• DB-112342
• 42217-00-5
• MFCD27950660
• AS-82861
• CS-0439118
• MXIIFPFEQROLEO-UHFFFAOYSA-N
• 830-878-8

• MDL： MFCD27950660
• Inchi： 1S/C9H16O3/c1-5-9(10-6-2,11-7-3)12-8-4/h1H,6-8H2,2-4H3
• InChI Key： MXIIFPFEQROLEO-UHFFFAOYSA-N
• SMILES： O(CC)C(C#C)(OCC)OCC

Computed Properties

• Exact Mass: 172.11000
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69000
• LogP: 1.38290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ortho esters